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Compound of Interest

Compound Name: Potassium octyltrifluoroborate

CAS No.: 329976-79-6

Cat. No.: B1613761

Get Quote

Technical Guide: Potassium Octyltrifluoroborate
Safety Architecture, Chemical Handling, and Catalytic Application

Chemical Identity & Physicochemical Profiling
Potassium n-octyltrifluoroborate is a primary "Molander Salt"—an organoboron reagent

designed to overcome the instability and purification difficulties associated with boronic acids.

Unlike its boronic acid counterparts, which are prone to trimerization (forming boroxines) and

oxidation, this trifluoroborate salt is air- and moisture-stable, facilitating precise stoichiometry in

drug discovery workflows.
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Parameter Technical Specification

Chemical Name Potassium n-octyltrifluoroborate

CAS Number 861226-88-6

Formula
ngcontent-ng-c1352109670="" _nghost-ng-

c1270319359="" class="inline ng-star-inserted">

Molecular Weight 220.12 g/mol

Structure

Octyl chain (

) bonded to a trifluoroborate anion (

), counterbalanced by

.[1][2][3][4][5][6][7]

Physical State White to off-white crystalline solid.[2]

Solubility

Soluble in acetone, acetonitrile, MeOH;

moderately soluble in water; insoluble in non-

polar ethers/hydrocarbons.

Stability Mechanism
The kinetic stability of this salt arises from the saturation of the boron atom's coordination

sphere (tetravalent boron), which eliminates the empty p-orbital present in trivalent boronic

acids. This prevents nucleophilic attack by atmospheric moisture under neutral conditions.

Hazard Identification & Toxicology (Risk
Assessment)
While safer than many organometallics, this compound presents specific risks tied to its fluoride

content and potential hydrolysis.

GHS Classification[4]
Skin Corrosion/Irritation: Category 2 (H315)[2][7]
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Serious Eye Damage/Eye Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory System (H335)

The "Hidden" Hazard: Hydrolytic Decomposition
Expert Insight: The primary safety oversight in research labs is treating trifluoroborates purely

as inert salts.

Mechanism: In the presence of strong Lewis acids or protic acids (pH < 3), the

bond remains intact, but the

bonds hydrolyze.

Reaction:

Risk: Acidic waste streams containing high concentrations of this salt may generate trace

Hydrogen Fluoride (HF). While the quantity is usually low, standard glass waste containers

can be etched over time, and skin exposure to acidic reaction mixtures requires immediate

irrigation.

Safe Handling & Storage Architecture
Operational Workflow
The following diagram outlines the decision logic for safe handling, emphasizing the prevention

of acidic hydrolysis outside of the controlled reaction vessel.
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Figure 1: Operational workflow preventing inadvertent acid hydrolysis during handling.
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Storage Protocols
Environment: Store in a cool, dry place. Although air-stable, long-term exposure to high

humidity can induce caking.

Container: Polyethylene (PE) or Polypropylene (PP) containers are preferred over glass for

long-term bulk storage to eliminate any risk of fluoride-induced etching, though standard

glass vials are acceptable for small research quantities.

Emergency Response Protocols
First Aid (Self-Validating Steps)

Eye Contact: Rinse immediately with water for 15 minutes.[7][8][9] Validation: If pain persists

after 15 minutes, assume fluoride involvement and seek medical aid.

Skin Contact: Wash with soap and water.[7][8][10] Expert Note: If the exposure involved an

acidic reaction mixture, apply Calcium Gluconate gel if available, as a precaution against HF

generation.[6][10]

Inhalation: Move to fresh air.

Firefighting
Media: Dry chemical,

, or water spray.[5]

Hazard: Thermal decomposition can release Hydrogen Fluoride (HF) and Boron oxides.

Firefighters must wear full SCBA.

Application: Suzuki-Miyaura Cross-Coupling[2][7]
[13][14][15]
The primary utility of Potassium Octyltrifluoroborate is introducing an octyl chain to an aryl

halide. This section details a field-proven protocol.

Mechanistic Insight
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Trifluoroborates are pre-catalysts. They do not transmetallate directly. They must first hydrolyze

in situ to the boronic acid species. This slow release acts as a "reservoir," keeping the

concentration of active boronic acid low, which reduces side reactions (like homocoupling) and

catalyst poisoning.

Reaction Diagram (Mechanism)
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Figure 2: Catalytic cycle showing the mandatory hydrolysis step for trifluoroborate activation.
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Validated Experimental Protocol
Objective: Coupling Potassium Octyltrifluoroborate with 4-Bromoanisole.

Reagents:

Potassium n-octyltrifluoroborate (1.0 equiv)

Aryl Bromide (1.0 equiv)

(0.02 - 0.05 equiv)

(3.0 equiv)

Solvent: Toluene/Water (3:1) or THF/Water (10:1)

Step-by-Step Methodology:

Charging: In a reaction vial, add the aryl bromide, potassium octyltrifluoroborate,

, and Pd catalyst.

Inerting: Seal the vial and purge with Nitrogen or Argon for 5 minutes. Why: Oxygen

promotes homocoupling of the boron species and deactivates the Pd(0) catalyst.

Solvation: Add degassed solvent (Toluene/Water). Why Water? Water is strictly required to

facilitate the hydrolysis of the

to

. Without water, the reaction will not proceed.

Reaction: Heat to 80°C - 95°C with vigorous stirring for 18-24 hours.

Monitoring: Check via TLC or LCMS. Look for the disappearance of the aryl bromide.

Workup: Cool to RT. Dilute with Ethyl Acetate and water. Separate layers. The product

resides in the organic layer.

Purification: Silica gel chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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